Cas no 1565496-76-5 (1-(2-Amino-4-ethoxyphenyl)ethanone)

• Product Name: 1-(2-Amino-4-ethoxyphenyl)ethanone
• CAS No: 1565496-76-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5284662
• PubChem ID: 14773125
• Update Time: 2026-03-09

1-(2-Amino-4-ethoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-4-ethoxyphenyl)ethanone

• Inchi： 1S/C10H13NO2/c1-3-13-8-4-5-9(7(2)12)10(11)6-8/h4-6H,3,11H2,1-2H3
• InChI Key： NHELHTNKEZRDIV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OCC)C=C1N)C

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on 1-(2-Amino-4-ethoxyphenyl)ethanone

Professional Introduction to Compound with CAS No. 1565496-76-5 and Product Name: 1-(2-Amino-4-ethoxyphenyl)ethanone

The compound with the CAS number 1565496-76-5 and the product name 1-(2-Amino-4-ethoxyphenyl)ethanone represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of both amino and ethoxy functional groups in its molecular framework suggests a versatile reactivity that could be exploited for various synthetic and biological purposes.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The structure of 1-(2-Amino-4-ethoxyphenyl)ethanone aligns well with this trend, as it incorporates aromatic rings that are commonly found in biologically active molecules. Specifically, the amino group at the 2-position and the ethoxy group at the 4-position of the phenyl ring contribute to its potential as a scaffold for further derivatization and functionalization.

In particular, the amino group serves as a nucleophilic center, enabling reactions such as condensation, coupling, and acylation, which are fundamental in organic synthesis. This reactivity is particularly valuable in constructing more complex molecules, such as peptidomimetics or kinase inhibitors. Meanwhile, the ethoxy group introduces a degree of lipophilicity and electronic modulation to the molecule, which can influence its pharmacokinetic properties and binding affinity to biological targets.

Current research in chemical biology has been focusing on identifying novel compounds that can modulate protein-protein interactions and enzyme activities. The 1-(2-Amino-4-ethoxyphenyl)ethanone structure, with its dual functional groups, presents an attractive platform for designing molecules that can interact with specific biological pathways. For instance, studies have shown that derivatives of this compound can exhibit inhibitory effects on certain enzymes involved in inflammatory responses and cancer progression.

One notable application of this compound is in the development of small-molecule inhibitors for kinases, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The 1-(2-Amino-4-ethoxyphenyl)ethanone scaffold can be modified to create selective kinase inhibitors by introducing additional substituents that enhance binding affinity and specificity.

Moreover, the compound's potential as a precursor for more complex molecules has been explored in synthetic chemistry. Researchers have utilized 1-(2-Amino-4-ethoxyphenyl)ethanone as a building block for constructing heterocyclic derivatives that exhibit enhanced biological activity. These derivatives have shown promise in preclinical studies as potential therapeutic agents for neurological disorders, infectious diseases, and metabolic conditions.

The synthesis of 1-(2-Amino-4-ethoxyphenyl)ethanone itself has been optimized to ensure high yield and purity, making it a reliable starting material for further chemical modifications. Advances in synthetic methodologies have enabled the efficient preparation of this compound using multi-step reactions that involve cross-coupling, oxidation-reduction processes, and other standard organic transformations.

In conclusion, the compound with CAS No. 1565496-76-5 and product name 1-(2-Amino-4-ethoxyphenyl)ethanone represents a valuable asset in pharmaceutical research due to its structural versatility and potential biological activity. Its unique combination of functional groups makes it an ideal candidate for further derivatization and exploration in drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in developing innovative therapies for human diseases.